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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656 Get Quote

This guide provides crucial safety and logistical information for the proper disposal of BI-
D1870, a potent and cell-permeable inhibitor of the p90 ribosomal S6 kinase (RSK) family

(RSK1-4)[1][2][3][4][5]. Adherence to these procedures is vital for ensuring laboratory safety

and environmental protection. This document is intended for researchers, scientists, and drug

development professionals actively using this compound.

While some Safety Data Sheets (SDS) may not classify BI-D1870 as hazardous under the

Globally Harmonized System (GHS), its potent biological activity as a kinase inhibitor warrants

a cautious approach[1]. Kinase inhibitors are bioactive molecules designed to interfere with

cellular signaling pathways and can have anti-proliferative and apoptotic effects[6][7].

Therefore, it is best practice to handle and dispose of BI-D1870 and all associated waste as

hazardous chemical waste.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard lab coat should be worn to protect from splashes.
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The disposal of BI-D1870 must be managed through a "cradle-to-grave" approach, ensuring

waste is handled safely from the point of generation to its final disposal by a licensed facility.

1. Waste Segregation and Collection

Solid Waste:

Collect unused or expired BI-D1870 powder, along with any grossly contaminated items

(e.g., weighing boats, contaminated paper towels, gloves), in a dedicated, sealed plastic

container clearly labeled as "Hazardous Waste: BI-D1870"[8].

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) office.

Liquid Waste:

Solutions of BI-D1870, typically dissolved in solvents like DMSO, should be collected in a

dedicated, leak-proof, and shatter-resistant container (e.g., a high-density polyethylene

bottle)[1][2].

The container must be clearly labeled "Hazardous Waste: BI-D1870 in [Solvent Name,

e.g., DMSO]" and kept securely closed when not in use.

Avoid overfilling waste containers; a general rule is to fill to no more than 80% capacity.

Contaminated Sharps:

Needles, syringes, or any other sharps contaminated with BI-D1870 must be placed

directly into an approved, puncture-resistant sharps container[8].

The sharps container should also be labeled as containing BI-D1870 waste. Do not recap,

bend, or break needles[8].

Contaminated Labware:

Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with BI-
D1870 should be collected in a designated hazardous waste bag or container separate

from regular trash.
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2. Storage of Waste

Store all BI-D1870 waste containers in a designated, secure satellite accumulation area

within the laboratory.

Ensure containers are properly sealed and labeled.

Secondary containment (e.g., a chemical-resistant tray) is recommended to contain any

potential leaks.

3. Disposal

All waste containing BI-D1870 must be disposed of through your institution's official

hazardous waste management program.

Contact your EHS office to schedule a pickup. Do not attempt to dispose of BI-D1870 down

the drain or in regular solid waste.

Follow all institutional and local regulations for hazardous waste disposal[9].

Data Presentation: BI-D1870 Properties
The following table summarizes key quantitative data for BI-D1870.

Property Value

Molecular Formula C₁₉H₂₃F₂N₅O₂

Molecular Weight 391.4 g/mol [2][3]

CAS Number 501437-28-1[2]

IC₅₀ Values
RSK1: 31 nM, RSK2: 24 nM, RSK3: 18 nM,

RSK4: 15 nM[1][3][10]

Solubility DMF: 10 mg/mL, DMSO: 15 mg/mL[2]

Appearance Crystalline solid

Storage Temperature
Recommended storage at -20°C. The product is

stable when stored in the fridge (4°C)[8].
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Experimental Protocols
No specific experimental protocols for the chemical inactivation or disposal of BI-D1870 are

publicly available. The standard and required procedure is collection and disposal via a

licensed hazardous waste contractor, as outlined above.

Mandatory Visualization
The following diagram illustrates the proper disposal workflow for waste generated from BI-
D1870 use.
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Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of BI-D1870 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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